Cas no 897484-80-9 (4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

4,7-Dimethyl-2-[4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core linked to a nitrothiophene moiety via a piperazine bridge. This structure imparts unique electronic and steric properties, making it a promising candidate for applications in medicinal chemistry and materials science. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the dimethyl substitution on the benzothiazole ring improves stability. The compound's rigid framework and electron-rich regions suggest potential utility as a pharmacophore in drug discovery or as a building block for advanced organic materials. Its synthetic versatility and well-defined molecular architecture make it suitable for targeted research applications.
4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole structure
897484-80-9 structure
Product Name:4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
CAS No:897484-80-9
MF:C18H18N4O3S2
MW:402.490520954132
CID:5488132
Update Time:2025-10-12

4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • [4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrothiophen-2-yl)methanone
    • 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
    • Inchi: 1S/C18H18N4O3S2/c1-11-3-4-12(2)16-15(11)19-18(27-16)21-9-7-20(8-10-21)17(23)13-5-6-14(26-13)22(24)25/h3-6H,7-10H2,1-2H3
    • InChI Key: ZIRMICHOJRMNGU-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)(C1SC([N+]([O-])=O)=CC=1)=O

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Additional information on 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-80-9)

The compound 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897484-80-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines a benzothiazole core with a piperazine linker and a 5-nitrothiophene-2-carbonyl moiety, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of both nitro and thiophene groups enhances its electronic properties, which could be leveraged in optoelectronic devices or as a scaffold for drug design.

In recent years, the demand for heterocyclic compounds like 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic databases. The nitrothiophene segment, for instance, is known to interact with bacterial enzymes, sparking interest in combating antibiotic resistance—a global health concern. Additionally, its benzothiazole backbone is commonly found in FDA-approved drugs, further elevating its relevance in drug discovery pipelines.

From a synthetic chemistry perspective, the compound’s CAS No. 897484-80-9 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often prioritize such molecules due to their modular design. The piperazine ring, a recurring motif in CNS-targeting drugs, suggests potential applications in neurology, aligning with trending searches for "neuroprotective compounds" or "blood-brain barrier penetrants." This dual functionality—bioactivity and structural adaptability—positions 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole as a multifaceted tool for interdisciplinary research.

Beyond pharmaceuticals, the compound’s electron-withdrawing nitro group and aromatic thiophene system make it a candidate for organic electronics. Searches for "organic semiconductors" or "small-molecule optoelectronic materials" have grown exponentially, reflecting industry interest in sustainable alternatives to silicon-based components. Its planar benzothiazole core could facilitate π-π stacking, a desirable trait for charge transport in devices like OLEDs or solar cells. Such applications resonate with the push for green chemistry and renewable energy solutions—a hotspot in both academic and commercial sectors.

Analytical characterization of CAS No. 897484-80-9 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring purity and structural verification. These methods are frequently queried by synthetic chemists troubleshooting reaction yields or scaling up production. The compound’s stability under various pH conditions and solubility profiles are also critical parameters, often discussed in forums on "compound formulation" or "drug delivery optimization." Such practical considerations underscore its utility beyond theoretical research.

In summary, 4,7-dimethyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole represents a convergence of medicinal chemistry and materials science. Its CAS No. 897484-80-9 not only anchors its identity in regulatory frameworks but also symbolizes the compound’s potential to address contemporary challenges—from drug-resistant infections to energy-efficient technologies. As interdisciplinary collaborations expand, this molecule is poised to remain a focal point in innovation-driven inquiries.

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